molecular formula C9H11NO3 B8476065 2-(3-Amino-4-hydroxyphenyl)propionic acid

2-(3-Amino-4-hydroxyphenyl)propionic acid

Cat. No.: B8476065
M. Wt: 181.19 g/mol
InChI Key: ZBRNHUSCZGYNLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Amino-4-hydroxyphenyl)propionic acid is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

2-(3-amino-4-hydroxyphenyl)propanoic acid

InChI

InChI=1S/C9H11NO3/c1-5(9(12)13)6-2-3-8(11)7(10)4-6/h2-5,11H,10H2,1H3,(H,12,13)

InChI Key

ZBRNHUSCZGYNLG-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(C=C1)O)N)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of (1) (810 mg, 1 mmol) in THF (20 ml) and EtOH (20 ml) is slowly added to 10% Pd/C (90 mg) at room temperature. The reaction mixture is hydrogenated for 3 h with H2 balloon at 45 psi. The mixture is filtered through celite pad and washed with EtOH. The filtrate is concentrated in vacuo.
Name
( 1 )
Quantity
810 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
90 mg
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

30 grams of 3-nitro-4-hydroxyphenyl-α-methylacetic acid are dissolved in 500 ml of anhydrous ethanol, 1.5 g of 5% Pd on carbon are added, and hydrogenation is carried out at atmospheric pressure and ambient temperature. The catalyst is filtered off and the filtrate concentrated to a small volume. This is filtered, and crystallised from methanol. 24.5 g of raceme 3-amino-4-hydroxyphenyl-α-methylacetic acid are obtained, with a yield of 95%.
Name
3-nitro-4-hydroxyphenyl-α-methylacetic acid
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
1.5 g
Type
catalyst
Reaction Step Two

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